Cas no 57943-82-5 (Clavulanic Acid Methyl Ester)

• Product Name: Clavulanic Acid Methyl Ester
• CAS No: 57943-82-5
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 1064147
• PubChem ID: 70663090
• Update Time: 2025-05-26

Clavulanic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Clavulanic Acid Methyl Ester
• Methyl
• methyl clavulanate
• 57943-82-5
• methyl (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, methyl ester, (2R,3Z,5R)-; 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, methyl ester, [2R-(2a,3Z,5a)]- (9CI); Methyl clavulanate
• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-(2-hydroxyethylidene)-7-oxo-, methyl ester, [2R-(2a,3Z,5a)]-
• SCHEMBL12097070
• (2R,5R,Z)-Methyl 3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate

• Inchi： 1S/C9H11NO5/c1-14-9(13)8-5(2-3-11)15-7-4-6(12)10(7)8/h2,7-8,11H,3-4H2,1H3/b5-2-/t7-,8-/m1/s1
• InChI Key： HTABQNQMGKGBDT-NDFJAXRBSA-N
• SMILES： O1/C(=C\CO)/[C@H](C(=O)OC)N2C(C[C@@H]12)=O

Computed Properties

• Exact Mass: 213.06400
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: -1.06930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Clavulanic Acid Methyl Ester

Clavulanic Acid Methyl Ester: A Comprehensive Overview

Clavulanic Acid Methyl Ester (CAS No. 57943-82-5) is a derivative of clavulanic acid, a naturally occurring compound with significant biological activity. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and biotechnology. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to Clavulanic Acid Methyl Ester.

Clavulanic acid, from which Clavulanic Acid Methyl Ester is derived, is a beta-lactamase inhibitor. It plays a crucial role in combating antibiotic resistance by inhibiting enzymes that bacteria use to break down beta-lactam antibiotics. The methyl ester derivative enhances the stability and bioavailability of clavulanic acid, making it a valuable compound in drug development. Recent studies have explored its efficacy in combination therapies, particularly in addressing multi-drug resistant bacterial infections.

The synthesis of Clavulanic Acid Methyl Ester involves several steps, including fermentation processes and chemical modifications. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial production. Advanced techniques such as enzymatic catalysis and metabolic engineering have been employed to enhance the production efficiency of this compound. These innovations highlight the growing interest in leveraging natural products for therapeutic purposes.

In terms of applications, Clavulanic Acid Methyl Ester has shown promise in the development of novel antibacterial agents. Its ability to inhibit beta-lactamases makes it an ideal candidate for combination therapies with beta-lactam antibiotics. Recent clinical trials have demonstrated its effectiveness in treating infections caused by resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and carbapenem-resistant Enterobacteriaceae (CRE). These findings underscore its potential as a critical component in the fight against antibiotic resistance.

Beyond its therapeutic applications, Clavulanic Acid Methyl Ester has also been investigated for its potential in diagnostic tools and biosensors. Its specific interaction with beta-lactamases can be harnessed to develop assays for detecting antibiotic resistance markers in bacterial populations. This dual functionality positions it as a versatile compound with applications across multiple domains.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms of Clavulanic Acid Methyl Ester. Molecular docking studies have revealed its binding affinity to various beta-lactamase enzymes, shedding light on its inhibitory activity at the molecular level. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic properties, aiding in the design of more effective drug delivery systems.

The future of Clavulanic Acid Methyl Ester looks promising as researchers continue to explore its potential applications. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as personalized medicine and sustainable drug production. As antibiotic resistance remains a global health challenge, compounds like Clavulanic Acid Methyl Ester play a pivotal role in developing strategies to combat this threat.

In conclusion, Clavulanic Acid Methyl Ester (CAS No. 57943-82-5) is a versatile compound with significant implications for modern medicine. Its role as a beta-lactamase inhibitor, combined with recent advancements in synthesis and application techniques, positions it as a key player in addressing antibiotic resistance and developing novel therapeutic agents. Continued research and collaboration will undoubtedly unlock further potential for this remarkable compound.